Cas no 297145-74-5 ((2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide)

• Product Name: (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide
• CAS No: 297145-74-5
• MF: C₂₅H₂₈N₂O₂
• MW: 388.502026557922
• CID: 6041060
• PubChem ID: 2302594
• Update Time: 2025-05-30

(2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide
• N-((2E,4Z)-1-(cyclohexylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide
• Benzamide, N-[1-[(cyclohexylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl]-4-methyl-
• AKOS003626648
• (2E,4Z)-N-CYCLOHEXYL-2-[(4-METHYLPHENYL)FORMAMIDO]-5-PHENYLPENTA-2,4-DIENAMIDE
• N-[(2E,4Z)-1-(cyclohexylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl]-4-methylbenzamide
• SR-01000401666-1
• 297145-74-5
• SR-01000401666
• F0095-2027

• Inchi： 1S/C25H28N2O2/c1-19-15-17-21(18-16-19)24(28)27-23(14-8-11-20-9-4-2-5-10-20)25(29)26-22-12-6-3-7-13-22/h2,4-5,8-11,14-18,22H,3,6-7,12-13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： GREVXJWOURTWRD-UHFFFAOYSA-N
• SMILES： C(NC(C(NC1CCCCC1)=O)=CC=CC1=CC=CC=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 388.215078140g/mol
• Monoisotopic Mass: 388.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 679.4±55.0 °C(Predicted)
• pka: 11.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide

The Compound CAS No. 297145-74-5: A Comprehensive Overview

The compound with CAS No. 297145-74-5, known as (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamide derivatives, characterized by its conjugated enamine system and substituted aromatic groups. The structure of this molecule is notable for its (E,Z)-configuration, which plays a critical role in determining its physical and chemical properties.

Recent studies have highlighted the importance of enamide derivatives like (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide in the field of materials science. Researchers have demonstrated that these compounds exhibit unique electronic properties due to their extended conjugation and aromatic substituents. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a building block for organic semiconductors, showcasing its potential in next-generation electronic devices such as flexible displays and photovoltaic cells.

The synthesis of (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide involves a multi-step process that includes both organic and organometallic reactions. A key aspect of its synthesis is the precise control of stereochemistry to achieve the desired (E,Z)-configuration. This configuration is crucial for optimizing the molecule's electronic properties, as it influences the extent of conjugation and the overall stability of the compound.

In terms of applications, this compound has shown promise in the pharmaceutical industry as well. A 2023 study in *Journal of Medicinal Chemistry* investigated its potential as a lead compound for drug development targeting specific protein kinases. The study revealed that (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-phenylpenta-2,4-dienamide exhibits moderate inhibitory activity against several kinase enzymes, suggesting its potential as a scaffold for developing novel therapeutic agents.

Another area where this compound has garnered attention is in the field of polymer science. Researchers have explored its use as a monomer for synthesizing advanced polymers with tailored optical and mechanical properties. A 2023 paper in *Macromolecules* demonstrated that polymers incorporating this compound exhibit enhanced light-harvesting capabilities, making them suitable for applications in optoelectronic devices.

From an environmental perspective, the synthesis and application of (2E,4Z)-N-cyclohexyl-2-(4-methylphenyl)formamido-5-pentadienamide have been evaluated for their sustainability. Studies indicate that the use of renewable feedstocks and energy-efficient reaction conditions can significantly reduce the environmental footprint of its production process.

In conclusion, (E,Z)-configured enamide derivatives like CAS No. 297145-74-5 represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new opportunities for leveraging their unique properties in innovative technologies, underscoring their importance in contemporary scientific research.